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Compound of Interest

Compound Name:
2(1H)-Pyrimidinone, 5-(4-

methylphenoxy)-

Cat. No.: B13272508

Get Quote

Executive Directive: Operational Safety &
Classification
2(1H)-Pyrimidinone, 5-(4-methylphenoxy)- (likely an isomer of the pharmaceutical

intermediate Tolimidone) falls under the category of Bioactive Heterocyclic Organic

Compounds.[1][2] Due to its structural characteristics—a pyrimidinone core coupled with a

phenolic ether—it must be treated as a Hazardous Chemical Waste capable of causing

irritation and potential systemic toxicity.[2]

Immediate Action Required:

Do NOT dispose of via municipal drains or sinks.[2]

Do NOT mix with incompatible oxidizers.[2]

Segregate as "Non-Halogenated Organic Waste" (unless dissolved in halogenated solvents).

[1][2]
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Chemical Profile & Hazard Inference[1][2][3][4]
Chemical Structure: Pyrimidinone ring substituted with a p-tolyloxy group.[1][2]

Molecular Formula: C₁₁H₁₀N₂O₂[1][2]

Predicted Hazards (Based on Structural Analogs):

H302: Harmful if swallowed.[2][3][4][5]

H315/H319: Causes skin and serious eye irritation.[2][3][5]

H335: May cause respiratory irritation.[2][3][4][5]

Technical Disposal Protocols
This section details the specific workflows for solid, liquid, and contaminated waste streams.[6]

These protocols adhere to RCRA (Resource Conservation and Recovery Act) standards for

"Cradle-to-Grave" management.

Solid Waste Disposal (Pure Substance)
For expired, degraded, or surplus solid material.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[1][2]

Labeling: Affix a hazardous waste tag immediately.[2]

Constituents: "2(1H)-Pyrimidinone, 5-(4-methylphenoxy)-"[1][2][7]

Hazard Checkbox: Toxic, Irritant.[2][3]

Packaging:

Transfer the solid carefully to avoid dust generation.[2][3]

If the original container is used, ensure it is triple-bagged in clear polyethylene bags.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemsrc.com/en/cas/41964-08-3_3278506.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://m.chemsrc.com/en/cas/41964-08-3_3278506.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://static.cymitquimica.com/products/10/pdf/sds-F690552.pdf
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-108101&DocumentType=MSD&DocumentId=108101_SDS_AU_EN.PDF&DocumentUID=1413652&Language=EN&Country=AU&Origin=SERP
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0010861.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://static.cymitquimica.com/products/10/pdf/sds-F690552.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0010861.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://static.cymitquimica.com/products/10/pdf/sds-F690552.pdf
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-108101&DocumentType=MSD&DocumentId=108101_SDS_AU_EN.PDF&DocumentUID=1413652&Language=EN&Country=AU&Origin=SERP
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0010861.pdf
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://m.chemsrc.com/en/cas/41964-08-3_3278506.html
https://m.chemsrc.com/en/cas/41964-08-3_3278506.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://www.benchchem.com/product/b13272508/docs?utm_src=pdf-body#comprehensive-disposal-guide-2-1h-pyrimidinone-5-4-methylphenoxy-1-2
https://m.chemsrc.com/en/cas/41964-08-3_3278506.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://comptox.epa.gov/dashboard/chemical/links/DTXSID30686816
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://static.cymitquimica.com/products/10/pdf/sds-F690552.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://static.cymitquimica.com/products/10/pdf/sds-F690552.pdf
https://m.chemsrc.com/en/cas/41964-08-3_3278506.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Pyrimidinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13272508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Path: High-Temperature Incineration (Rotary Kiln).

Liquid Waste (Reaction Mixtures/Mother Liquors)
Disposal depends heavily on the solvent system used during synthesis or purification.[2]

Solvent System
Waste Stream
Classification

Protocol

Non-Halogenated (e.g.,

Methanol, Ethyl Acetate,

DMSO)

Organic Waste, Non-

Halogenated

Collect in chemically resistant

carboys (HDPE/Steel).[1][2]

pH adjustment is generally not

required unless the solution is

extremely acidic/basic.[2]

Halogenated (e.g., DCM,

Chloroform)
Organic Waste, Halogenated

CRITICAL: Do not mix with

acetone or strong bases.[1]

Segregate strictly into

halogenated waste streams to

prevent violent reactions or

compliance violations.

Aqueous (e.g., Water/Buffer

washes)
Aqueous Hazardous Waste

Do not sewer.[1][2] Even trace

amounts of bioactive

pyrimidinones can disrupt

water treatment microbes.[2]

Collect for off-site treatment.[2]

Contaminated Debris (PPE & Consumables)
Items such as weigh boats, gloves, and paper towels contaminated with the substance.[1]

Segregation: Do not throw in regular trash.

Collection: Place in a dedicated "Solid Hazardous Debris" drum or yellow biohazard-style

bag (depending on institutional coding).

Sharps: Syringes or needles used with the compound must go into a rigid Sharps Container,

labeled as "Chemically Contaminated Sharps."
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Visualized Workflows
Diagram 1: Waste Stream Decision Matrix
This logic gate ensures the material ends up in the correct regulatory stream.[2]

Waste Generation:
2(1H)-Pyrimidinone, 5-(4-methylphenoxy)-

Physical State?

Solid / Powder Liquid Solution Contaminated PPE/Consumables

Stream A: Solid Hazardous Waste
(Incineration) Solvent Type? Stream D: Hazardous Debris

Halogenated Solvent
(e.g., DCM)

Contains Cl, F, Br

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

No Halogens

Aqueous Buffer

>90% Water

Stream B: Halogenated Organic
(Fuel Blending/Incineration)

Stream C: Non-Halogenated Organic
(High BTU Recovery)

Collect Separately
(Do not sewer)

Click to download full resolution via product page

Caption: Logic flow for categorizing 2(1H)-Pyrimidinone, 5-(4-methylphenoxy)- waste

streams to ensure regulatory compliance.
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Diagram 2: Emergency Spill Response
Immediate causality-driven actions for laboratory spills.

Spill Detected 1. Assess Volume & Threat
(Is it >100g or outside hood?)

Major Spill:
Evacuate & Call EHSYes (High Risk)

Minor Spill:
Proceed to Cleanup

No (Manageable)
2. Don PPE:

Nitrile gloves (double),
Goggles, Lab Coat

3. Containment:
Surround with absorbent pillows

4. Absorption:
Cover with Vermiculite or
Universal Absorbent Pads

5. Decontamination:
Scrub area with soap/water;

Collect all material

6. Final Disposal:
Label as Hazardous Solid Waste

Click to download full resolution via product page

Caption: Step-by-step spill mitigation protocol prioritizing personnel safety and containment.

Scientific Integrity & Regulatory Grounding[1][2]
Why Incineration?
Pyrimidinone rings are thermally stable.[2] Standard biological treatment (sewerage) is often

ineffective at breaking down the heterocyclic core, potentially leading to environmental

accumulation.[1] High-temperature incineration (>1000°C) ensures the complete mineralization

of the nitrogenous ring into benign N₂, CO₂, and H₂O [1].[2]

Isomer Specificity
While Tolimidone (the 3-methylphenoxy isomer) is more common in literature [2], the 5-(4-

methylphenoxy)- isomer possesses nearly identical physicochemical properties regarding

waste management.[1][2] The position of the methyl group (meta vs. para) does not alter the

fundamental requirement for oxidative destruction via incineration.

Self-Validating Safety Protocol
Validation Step: Before pouring liquid waste, mix a small aliquot (1 mL) of the waste with the

contents of the destination carboy in a fume hood.[1] Observe for heat generation or gas

evolution.[2] This "compatibility test" prevents canister over-pressurization.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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